1-(2-Amino-3-methylbutoxy)-3-fluorobenzene

• Molecular Formula: C11H16FNO
• Molecular Weight: 197.25 g/mol
• IUPAC Name: 1-(3-fluorophenoxy)-3-methylbutan-2-amine
• InChI: InChI=1S/C11H16FNO/c1-8(2)11(13)7-14-10-5-3-4-9(12)6-10/h3-6,8,11H,7,13H2,1-2H3
• InChI Key: JBOCABGHNYYKDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(COC1=CC(=CC=C1)F)N

Description

1-(2-Amino-3-methylbutoxy)-3-fluorobenzene is a fluorinated organic compound with the molecular formula C11H16FNO and a molecular weight of 197.25 g/mol. This meta-fluorinated benzene derivative serves as a valuable building block in medicinal chemistry and drug discovery research for the synthesis of more complex molecules. Incorporating fluorine atoms into lead compounds is a well-established strategy in drug development, as fluorination can profoundly improve the pharmacological profile of a candidate by enhancing its metabolic stability, membrane permeability, and binding affinity to biological targets . As a substrate for the synthesis of fluorinated non-canonical amino acids (FAAs), this compound can contribute to the development of novel fluorinated macrocyclic peptides. Such peptides, discovered through advanced screening platforms like the RaPID system, have shown high affinity for therapeutic targets such as EphA2 and possess promising, broad-spectrum activity against Gram-negative bacteria by targeting the β-barrel assembly machinery (BAM) complex . The unique electronic properties introduced by the fluorine atom can influence the molecule's conformation and interactions, making it a critical tool for researchers exploring new chemical space in the development of peptide-based therapeutics, enzyme inhibitors, and other bioactive molecules. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

General Strategy for Preparation

The synthesis generally proceeds via a convergent approach:

• Step 1: Synthesis of the fluorinated aromatic core, specifically 3-fluorobenzene derivatives.
• Step 2: Functionalization of the aromatic ring with suitable leaving groups (e.g., halides or triflates) to facilitate subsequent nucleophilic substitutions.
• Step 3: Preparation of the amino-alkoxy side chain, namely 2-amino-3-methylbutoxy.
• Step 4: Coupling of the amino-alkoxy chain to the fluorinated aromatic core through nucleophilic substitution or cross-coupling reactions.

Preparation of 3-Fluorobenzene Derivatives

Method A: Direct Fluorination of Benzene

• Procedure: Electrophilic fluorination of benzene using Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled conditions yields 3-fluorobenzene.
• Reaction Conditions:
  • Solvent: Acetonitrile or dichloromethane.
  • Temperature: 0°C to room temperature.
  • Catalyst: None required, but Lewis acids can enhance selectivity.
• Yield: Typically around 60-80% depending on conditions.

Method B: Synthesis from 3-Chlorobenzene

• Procedure: Nucleophilic aromatic substitution of 3-chlorobenzene with potassium fluoride in polar aprotic solvents (e.g., dimethylformamide) at elevated temperatures (around 120°C).
• Advantages: Higher regioselectivity and yield.
• Reference: Similar procedures are documented for halogen-to-fluorine conversions in aromatic systems.

Functionalization of the Aromatic Core

Preparation of 3-Fluorobenzene Triflates

• Method: Electrophilic triflation using triflic anhydride in the presence of pyridine at low temperatures (-78°C to 0°C).
• Purpose: To generate a versatile leaving group for nucleophilic aromatic substitution.
• Reaction Conditions:
  • Solvent: Dichloromethane.
  • Temperature: -78°C to 0°C.
  • Yield: Usually >85%.

Synthesis of the Amino-alkoxy Side Chain

Preparation of 2-Amino-3-methylbutanol

• Method: Reductive amination of 3-methylbutanone with ammonia or ammonium salts, followed by reduction.
• Reaction Conditions:
  • Catalyst: Sodium cyanoborohydride or catalytic hydrogenation.
  • Solvent: Methanol or ethanol.
  • Yield: 70-85%.

Protection of the Amino Group

• To prevent side reactions, the amino group can be protected with Boc (tert-butyloxycarbonyl) or CBz (carboxybenzyl) groups during subsequent steps.

Coupling of the Side Chain to the Aromatic Core

Nucleophilic Substitution

• Method: The amino-alkoxy compound, after deprotection, is reacted with the aromatic triflate or halide via nucleophilic substitution.
• Reaction Conditions:
  • Base: Potassium carbonate or sodium hydride.
  • Solvent: Acetone, dimethylformamide, or acetonitrile.
  • Temperature: 50-80°C.
  • Time: 12-24 hours.
• Outcome: Formation of the ether linkage with high regioselectivity.

Alternative Cross-Coupling Approach

• Method: Palladium-catalyzed Buchwald-Hartwig amination using a suitable palladium catalyst, ligand, and base.
• Advantages: Higher selectivity and yields, especially for complex molecules.
• Reaction Conditions:
  • Catalyst: Pd2(dba)3.
  • Ligand: BINAP or Xantphos.
  • Solvent: Toluene or dioxane.
  • Temperature: 80-110°C.

Final Deprotection and Purification

• Deprotection: If protective groups were used, removal is performed under acidic or reductive conditions depending on the protecting group.
• Purification: Column chromatography on silica gel with suitable eluents (e.g., ethyl acetate/hexanes) ensures high purity.
• Characterization: Confirmed via NMR, HRMS, and IR spectroscopy, matching literature data.

Data Summary Table

Step	Reagents & Conditions	Yield	Key Notes
Aromatic fluorination	Selectfluor/NFSI, acetonitrile, RT	60-80%	Regioselective fluorination
Triflation	Triflic anhydride, pyridine, -78°C to 0°C	>85%	Activated aromatic ring
Amino-alkoxy synthesis	3-methylbutanone + NH3, NaBH3CN	70-85%	Reductive amination
Coupling	Nucleophilic substitution or Pd-catalyzed amination	Variable	High regioselectivity

In-Depth Research Findings and Perspectives

Recent literature emphasizes the importance of regioselective fluorination and cross-coupling techniques to optimize yields and purity. The use of triflate intermediates significantly enhances coupling efficiency, especially in complex molecules. Modern catalytic methods, such as palladium-catalyzed amination, have demonstrated superior selectivity over traditional nucleophilic substitutions, especially for sterically hindered or electronically deactivated aromatic systems.

Chemical Reactions Analysis

Types of Reactions

1-(2-Amino-3-methylbutoxy)-3-fluorobenzene can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The nitro group (if present) can be reduced to an amino group.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) with a palladium catalyst or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles like hydroxide ions (OH-) or alkoxide ions (RO-) can replace the fluorine atom.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the amino group can yield nitroso or nitro compounds, while substitution reactions can produce various substituted benzene derivatives.

Scientific Research Applications

1-(2-Amino-3-methylbutoxy)-3-fluorobenzene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and receptor binding due to its structural similarity to biologically active molecules.

Industry: It can be used in the production of specialty chemicals and materials with unique properties, such as fluorinated polymers.

Mechanism of Action

The mechanism of action of 1-(2-Amino-3-methylbutoxy)-3-fluorobenzene depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The fluorine atom can enhance the compound’s binding affinity and selectivity by forming strong interactions with the target site.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Physicochemical Properties

The 3-fluorobenzene core is common among analogs, but substituent modifications significantly alter properties (Table 1).

Table 1: Comparison of Key Compounds

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties	Source
1-(2-Amino-3-methylbutoxy)-3-fluorobenzene	2-amino-3-methylbutoxy	C₁₁H₁₆FNO	209.25	H-bond donor, moderate lipophilicity
1-(3-Bromopropyl)-3-fluorobenzene	3-bromopropyl	C₉H₁₀BrF	217.08	Halogenated, reactive alkylating agent
1-(2-Bromoethoxy)-3-fluorobenzene	2-bromoethoxy	C₈H₈BrFO	219.05	High reactivity, aquatic toxicity
1-ethynyl-3-fluorobenzene	ethynyl	C₈H₅F	120.12	Rigid structure, synthetic utility
1-(3-aminopropoxy)-3-fluorobenzene hydrochloride	3-aminopropoxy	C₉H₁₃ClFNO	219.66	Polar, water-soluble (hydrochloride)

Biological Activity

1-(2-Amino-3-methylbutoxy)-3-fluorobenzene is an organic compound that has garnered attention due to its potential biological activities. This article reviews its biological properties, including antibacterial, antifungal, and anticancer effects, supported by diverse research findings and case studies.

Chemical Structure and Properties

The molecular formula of 1-(2-Amino-3-methylbutoxy)-3-fluorobenzene is C₉H₁₃FNO, with a molecular weight of approximately 171.21 g/mol. The compound features a unique structure that includes a fluorobenzene moiety substituted with an amino group and an ether-like alkoxy group. This structural arrangement is significant as it influences the compound's reactivity and biological interactions.

Biological Activities

Research indicates that compounds similar to 1-(2-Amino-3-methylbutoxy)-3-fluorobenzene exhibit a variety of biological activities:

• Antibacterial Activity : Studies have shown that this compound can inhibit the growth of various bacterial strains. The antibacterial properties are often assessed using methods such as the agar well diffusion technique and minimum inhibitory concentration (MIC) evaluations .
• Antifungal Activity : Similar to its antibacterial effects, the compound has demonstrated antifungal properties against several pathogenic fungi, making it a candidate for further pharmacological development.
• Anticancer Properties : Preliminary investigations suggest that 1-(2-Amino-3-methylbutoxy)-3-fluorobenzene may possess anticancer activity. It has been tested against various human carcinoma cell lines, including HCT-116 (colon carcinoma), HepG-2 (hepatocellular carcinoma), MCF-7 (breast adenocarcinoma), and A-549 (lung adenocarcinoma). The results indicate significant cytotoxic effects, warranting further exploration into its mechanisms of action .

The biological activity of 1-(2-Amino-3-methylbutoxy)-3-fluorobenzene is largely attributed to the presence of the amino group, which facilitates interactions with biological targets such as enzymes or receptors. The fluorine atom contributes to the compound's lipophilicity, enhancing its ability to permeate cellular membranes and interact with intracellular targets.

Interaction Studies

Interaction studies have focused on the binding affinity of 1-(2-Amino-3-methylbutoxy)-3-fluorobenzene towards various biological macromolecules. Techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) are employed to elucidate these interactions, providing insights into its potential therapeutic applications.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-(2-Amino-3-methylbutoxy)-3-fluorobenzene, a comparative analysis with structurally similar compounds is beneficial:

Compound Name	Structure Description	Unique Features
3-Fluoroaniline	Aromatic amine with a fluorine substituent	Commonly used in dye synthesis
4-Amino-2-fluorotoluene	Methyl group at para position relative to amino	Enhanced lipophilicity; used in pharmaceuticals
2-Amino-5-fluorophenol	Hydroxyl group instead of alkoxy	Exhibits different reactivity due to hydroxyl
N,N-Dimethyl-4-fluoroaniline	Dimethylamino group instead of simple amino	Increased basicity; used in polymer chemistry

The distinct arrangement of functional groups in 1-(2-Amino-3-methylbutoxy)-3-fluorobenzene provides unique pathways for chemical transformations and biological interactions compared to these similar compounds.

Case Studies

Several case studies have highlighted the potential applications of 1-(2-Amino-3-methylbutoxy)-3-fluorobenzene in treating infections and cancer:

• Antibacterial Efficacy : A study demonstrated that derivatives of this compound exhibited significant antibacterial activity against resistant strains of Staphylococcus aureus, suggesting its potential as a lead compound for antibiotic development .
• Cytotoxicity Against Cancer Cells : In vitro assays revealed that treatment with 1-(2-Amino-3-methylbutoxy)-3-fluorobenzene resulted in reduced viability in multiple cancer cell lines, indicating its potential role as an anticancer agent .

Q & A

Q. What are the recommended methods for synthesizing 1-(2-Amino-3-methylbutoxy)-3-fluorobenzene with high purity?

The synthesis typically involves nucleophilic substitution of a fluorobenzene derivative with a branched amino alcohol. Key steps include:

• Precursor preparation : Start with 3-fluorophenol and react with 2-bromo-3-methylbutane under basic conditions (e.g., K₂CO₃ in DMF) to form the ether intermediate.
• Amino group introduction : Use an azide intermediate (e.g., NaN₃ substitution followed by Staudinger reduction) or direct amination via catalytic hydrogenation of a nitro precursor .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane) and recrystallization (ethanol/water) ensure >95% purity. Validate purity via HPLC (C18 column, acetonitrile/water gradient) .

Q. How can researchers address challenges in characterizing the compound’s structure via NMR spectroscopy?

The fluorine atom and branched alkoxy-amino chain complicate spectral interpretation. Use:

• ¹H-¹H COSY and HSQC : To resolve overlapping signals from the methylbutoxy chain.
• ¹⁹F NMR : To confirm fluorine substitution (δ ~ -110 to -120 ppm for meta-F) and rule out positional isomers.
• DEPT-135 : To distinguish CH₂ and CH₃ groups in the amino-alkoxy side chain .

Q. What safety protocols are critical when handling this compound in laboratory settings?

• Personal protective equipment (PPE) : Gloves (nitrile), lab coat, and safety goggles.
• Ventilation : Use fume hoods to minimize inhalation of volatile intermediates (e.g., brominated precursors).
• Storage : Under inert atmosphere (argon) at 2–8°C to prevent oxidation of the amino group .

Advanced Research Questions

Q. How can researchers resolve contradictions between in vitro bioactivity data and computational predictions for this compound?

• Re-evaluate assay conditions : Ensure physiological pH (7.4) and temperature (37°C) to mimic in vivo environments.
• Check stereochemical purity : Chiral HPLC (e.g., Chiralpak AD-H column) to confirm enantiomeric excess, as impurities in the branched chain may skew results .
• Molecular dynamics simulations : Compare binding poses (e.g., using GROMACS) with experimental IC₅₀ values to identify false-positive docking results .

Q. What strategies optimize the compound’s selectivity for CNS targets versus peripheral receptors?

• Substituent modification : Replace the methyl group in the butoxy chain with bulkier tert-butyl or trifluoromethyl groups to enhance blood-brain barrier penetration .
• Prodrug design : Mask the amino group as a carbamate (e.g., Boc-protected) to improve pharmacokinetics and reduce off-target interactions .

Q. How should researchers design structure-activity relationship (SAR) studies for derivatives of this compound?

• Core modifications : Synthesize analogs with (a) varying fluorine positions (e.g., 2- or 4-fluoro) and (b) alternative amino groups (e.g., dimethylamino, pyrrolidinyl).
• Biological testing : Screen against a panel of GPCRs (e.g., serotonin 5-HT₂A, dopamine D₂) using radioligand binding assays.
• Data analysis : Use multivariate regression (e.g., Partial Least Squares) to correlate logP, polar surface area, and pKa with activity .

Q. What computational tools are recommended for predicting metabolic pathways of this compound?

• CYP450 metabolism : Use Schrödinger’s ADMET Predictor or SwissADME to identify likely oxidation sites (e.g., benzylic C-H bonds in the butoxy chain).
• Phase II conjugation : Predict glucuronidation and sulfation using BioTransformer 3.0 .

Data Contradiction Analysis

Q. How to address discrepancies between theoretical and experimental logP values?

• Experimental validation : Measure logP via shake-flask method (octanol/water) and compare with computed values (e.g., ChemAxon, ACD/Labs).
• Adjust computational parameters : Account for fluorine’s electronegativity and intramolecular H-bonding (e.g., between NH₂ and ether oxygen) in software settings .

Methodological Tables

Parameter	Recommended Method	Reference
Purity Validation	HPLC (C18, 70:30 acetonitrile/water)
Stereochemical Analysis	Chiral HPLC (Chiralpak AD-H, hexane/IPA)
Fluorine Position Confirmation	¹⁹F NMR (δ -115 ppm for meta-F)
Toxicity Screening	Ames test (TA98 strain)